Cas no 35492-93-4 (4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl-)

• Product Name: 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl-
• CAS No: 35492-93-4
• MF: C₁₁H₁₂OS
• MW: 192.277381896973
• CID: 1471173
• PubChem ID: 12708009
• Update Time: 2025-04-20

4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-2,6-dimethyl-
• DB-116501
• 35492-93-4
• SCHEMBL10383073

• Inchi： 1S/C11H12OS/c1-7-3-4-11-9(5-7)10(12)6-8(2)13-11/h3-5,8H,6H2,1-2H3
• InChI Key： RBTMKXZTRMUGLR-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C)=CC=2C(CC1C)=O

Computed Properties

• Exact Mass: 192.06096
• Monoisotopic Mass: 192.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes